Cas no 22329-38-0 (Harman-3-carboxylic acid)

• Product Name: Harman-3-carboxylic acid
• CAS No: 22329-38-0
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• MDL: MFCD00436515
• CID: 258081
• PubChem ID: 5406157
• Update Time: 2025-09-22

Harman-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxylicacid, 1-methyl-
• 1-METHYL-9H-BETA-CARBOLINE-3-CARBOXYLIC ACID
• Oprea1_398090
• 1-Methyl-9H-Pyrido(3,4-b)indole-3-carboxylic acid
• SCHEMBL3967948
• 9H-Pyrido[3,4-b]indole-3-carboxylic acid, 1-methyl-
• 22329-38-0
• 1-methyl-9H-pyrido[3, 4-b]indole-3-carboxylic acid
• MFEZJNMQTQMDRQ-UHFFFAOYSA-
• HMS2271B10
• MFCD00436515
• NCGC00245066-01
• CCG-148652
• InChI=1/C13H10N2O2/c1-7-12-9(6-11(14-7)13(16)17)8-4-2-3-5-10(8)15-12/h2-6,15H,1H3,(H,16,17)
• AKOS000291509
• MLS001203376
• SMR000054936
• MLS000574991
• 1-methyl-9H-pyrido[3,4-b]indole-3-carboxylicacid
• CHEMBL504850
• 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 1-methyl-
• CS-0214277
• 1-Methyl-beta-carboline-3-carboxylic acid
• 1-Mbcca
• XAA32938
• Cambridge id 5131299
• DTXSID30176868
• Oprea1_794881
• 1-methyl-9H-pyrido[3,4-b]indole-3-carboxylic acid
• harman-3-carboxylic acid
• MLSMR
• STL482847
• AG-670/31515058
• Harman-3-carboxylic acid

• MDL： MFCD00436515
• Inchi： 1S/C13H10N2O2/c1-7-12-9(6-11(14-7)13(16)17)8-4-2-3-5-10(8)15-12/h2-6,15H,1H3,(H,16,17)
• InChI Key： MFEZJNMQTQMDRQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C3C=CC=CC=3NC=2C(C)=N1)=O

Computed Properties

• Exact Mass: 226.074
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.431
• Boiling Point: 520.3°Cat760mmHg
• Flash Point: 268.5°C
• Refractive Index: 1.778

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids